Cas no 2172064-20-7 (2-(cyclopropylmethyl)-3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 2-(cyclopropylmethyl)-3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2172064-20-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5836786
• PubChem ID: 165824462
• Update Time: 2025-07-10

2-(cyclopropylmethyl)-3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)-3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 2-(cyclopropylmethyl)-3-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• EN300-1526085
• 2172064-20-7

• Inchi： 1S/C28H34N2O5/c1-3-28(4-2,26(33)29-16-19(25(31)32)15-18-13-14-18)30-27(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24H,3-4,13-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： ILSDGMQSRQENRL-UHFFFAOYSA-N
• SMILES： OC(C(CNC(C(CC)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-(cyclopropylmethyl)-3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Research Briefing on 2-(cyclopropylmethyl)-3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2172064-20-7)

In recent years, the compound 2-(cyclopropylmethyl)-3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2172064-20-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex structure and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its biological activity, synthetic pathways, and pharmacological properties. The following briefing provides an overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

The primary focus of recent studies has been on the synthesis and optimization of 2-(cyclopropylmethyl)-3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) for purification. These efforts have resulted in more efficient production methods, facilitating further exploration of the compound's biological activities.

Pharmacological investigations have revealed that 2-(cyclopropylmethyl)-3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid exhibits promising activity as a modulator of specific biological targets. Preliminary in vitro and in vivo studies suggest its potential in treating conditions such as inflammatory diseases and certain types of cancer. The compound's mechanism of action appears to involve the inhibition of key signaling pathways, although further research is required to fully elucidate its therapeutic potential and safety profile.

In addition to its pharmacological properties, the compound's structural features have also been a subject of interest. The presence of the cyclopropylmethyl and fluorenylmethoxycarbonyl (Fmoc) groups contributes to its stability and bioavailability, making it a valuable scaffold for the design of new drug candidates. Computational modeling and structure-activity relationship (SAR) studies have provided insights into how modifications to the core structure could enhance its efficacy and reduce potential side effects.

Despite these advancements, challenges remain in the development of 2-(cyclopropylmethyl)-3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into viable treatments.

In conclusion, 2-(cyclopropylmethyl)-3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid represents a promising candidate in the field of chemical biology and drug discovery. Continued research into its synthesis, biological activity, and therapeutic applications will be crucial for unlocking its full potential. This briefing underscores the importance of interdisciplinary collaboration and innovative approaches in advancing the development of this compound and similar molecules in the future.